Cas no 2229687-27-6 (1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229687-27-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5864778
• PubChem ID: 165616694
• Update Time: 2025-06-08

1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine
• 2229687-27-6
• 1-[1-(furan-2-yl)prop-1-en-2-yl]-2,2-dimethylcyclopropan-1-amine
• EN300-1801502

• Inchi： 1S/C12H17NO/c1-9(7-10-5-4-6-14-10)12(13)8-11(12,2)3/h4-7H,8,13H2,1-3H3/b9-7-
• InChI Key： PWBHBXJRRNXPRL-CLFYSBASSA-N
• SMILES： O1C=CC=C1/C=C(/C)\C1(CC1(C)C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine

Introduction to 1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229687-27-6) and Its Emerging Applications in Chemical Biology

1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2229687-27-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular framework and potential biological activities. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane ring fused with an alkenyl and furanyl moiety, which confers upon it a high degree of conformational flexibility and reactivity. The presence of the furan ring and the dimethylcyclopropane scaffold suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and molecular probes.

The molecular structure of 1-1-(furan-2-yl)prop-1-en-2-yl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229687-27-6) exhibits a rich chemical space that has not been extensively explored in prior studies. The cyclopropane ring is known for its strained three-membered carbon skeleton, which can influence the compound's reactivity and binding affinity to biological macromolecules. Additionally, the alkenyl substituent provides a site for potential functionalization, enabling the synthesis of analogs with tailored properties. These structural features make this compound an intriguing subject for both computational modeling and experimental validation.

In recent years, there has been a growing interest in leveraging natural product-inspired scaffolds to discover novel bioactive molecules. The structural motifs found in 1-(furan) derivatives have been particularly studied for their ability to modulate enzyme activity and interact with cellular pathways. For instance, furan-based compounds have shown promise in inhibiting certain kinases and other enzymes involved in cancer metabolism. The incorporation of a dimethylcyclopropane group into such structures may enhance their solubility and bioavailability, further improving their pharmacological potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 1-(furan)-alkenyl-cyclopropane derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular frameworks with high precision. These synthetic methodologies have not only facilitated the access to compounds like CAS No. 2229687-27-6 but also opened avenues for exploring related derivatives that could exhibit enhanced biological activity or selectivity.

The potential applications of 1-(furan)-alkenyl-dimethylcyclopropane amines extend beyond traditional pharmaceuticals. In agrochemical research, such compounds have been investigated for their ability to interact with plant growth regulators and defense mechanisms. The unique structural features of this class of molecules may allow them to modulate plant hormone signaling pathways, leading to improved crop yields or pest resistance. Furthermore, their stability under various environmental conditions makes them suitable candidates for field applications.

From a computational chemistry perspective, the investigation of CAS No. 2229687-27-6 has revealed intriguing insights into its electronic properties and potential binding modes with biological targets. Molecular dynamics simulations have suggested that the compound can adopt multiple conformations due to the flexibility of the cyclopropane ring and alkenyl side chain. These simulations have also highlighted key interactions between the furanyl moiety and polar residues in protein binding pockets, providing a rational basis for designing more potent derivatives.

The synthesis of analogs based on the core structure of 1-(furan)-alkenyl-dimethylcyclopropane amine has been pursued using various functionalization strategies. For example, introducing halogen atoms or other electrophilic centers into the alkenyl group has allowed for further derivatization via palladium-catalyzed reactions. Such modifications can enhance metabolic stability or improve binding affinity to specific targets. Additionally, exploring different substitution patterns on the furan ring has led to compounds with altered pharmacokinetic profiles.

In conclusion, 1-(furan)-alkenyl-dimethylcyclopropane amine (CAS No. 2229687-27-6) represents a structurally fascinating compound with significant potential in chemical biology and drug discovery. Its unique combination of structural features—namely the cyclopropane ring, alkenyl side chain, and furanyl moiety—makes it an attractive scaffold for developing novel bioactive molecules. Ongoing research efforts are focused on elucidating its biological activities, optimizing its synthetic routes, and exploring its applications in medicine and agriculture.